Cas no 2034272-08-5 (N-{[2-(furan-2-yl)pyridin-4-yl]methyl}-2-(2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)acetamide)

N-{[2-(furan-2-yl)pyridin-4-yl]methyl}-2-(2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)acetamide is a heterocyclic compound featuring a furan-pyridine hybrid scaffold linked to a benzoxazolone moiety via an acetamide bridge. This structure imparts unique electronic and steric properties, making it a valuable intermediate in medicinal chemistry and drug discovery. The presence of multiple heteroatoms enhances its potential for hydrogen bonding and π-π interactions, which may improve binding affinity in biological targets. Its fused ring systems contribute to rigidity, potentially optimizing pharmacokinetic profiles. The compound is of interest for applications in developing enzyme inhibitors or receptor modulators, particularly in neurological and inflammatory research. Proper handling requires standard laboratory precautions due to its complex organic nature.
N-{[2-(furan-2-yl)pyridin-4-yl]methyl}-2-(2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)acetamide structure
2034272-08-5 structure
Product Name:N-{[2-(furan-2-yl)pyridin-4-yl]methyl}-2-(2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)acetamide
CAS No:2034272-08-5
MF:C19H15N3O4
MW:349.3401
CID:5348404
Update Time:2025-10-28

N-{[2-(furan-2-yl)pyridin-4-yl]methyl}-2-(2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)acetamide Chemical and Physical Properties

Names and Identifiers

    • N-[[2-(furan-2-yl)pyridin-4-yl]methyl]-2-(2-oxo-1,3-benzoxazol-3-yl)acetamide
    • N-((2-(furan-2-yl)pyridin-4-yl)methyl)-2-(2-oxobenzo[d]oxazol-3(2H)-yl)acetamide
    • N-{[2-(furan-2-yl)pyridin-4-yl]methyl}-2-(2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)acetamide
    • Inchi: 1S/C19H15N3O4/c23-18(12-22-15-4-1-2-5-17(15)26-19(22)24)21-11-13-7-8-20-14(10-13)16-6-3-9-25-16/h1-10H,11-12H2,(H,21,23)
    • InChI Key: LNPJGBFXZHKFED-UHFFFAOYSA-N
    • SMILES: O1C(N(C([H])([H])C(N([H])C([H])([H])C2C([H])=C([H])N=C(C3=C([H])C([H])=C([H])O3)C=2[H])=O)C2=C([H])C([H])=C([H])C([H])=C12)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 5
  • Complexity: 529
  • XLogP3: 1.9
  • Topological Polar Surface Area: 84.7

N-{[2-(furan-2-yl)pyridin-4-yl]methyl}-2-(2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)acetamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F6515-1164-2μmol
N-{[2-(furan-2-yl)pyridin-4-yl]methyl}-2-(2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)acetamide
2034272-08-5
2μmol
$57.0 2023-09-08
Life Chemicals
F6515-1164-5μmol
N-{[2-(furan-2-yl)pyridin-4-yl]methyl}-2-(2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)acetamide
2034272-08-5
5μmol
$63.0 2023-09-08
Life Chemicals
F6515-1164-1mg
N-{[2-(furan-2-yl)pyridin-4-yl]methyl}-2-(2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)acetamide
2034272-08-5
1mg
$54.0 2023-09-08
Life Chemicals
F6515-1164-2mg
N-{[2-(furan-2-yl)pyridin-4-yl]methyl}-2-(2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)acetamide
2034272-08-5
2mg
$59.0 2023-09-08
Life Chemicals
F6515-1164-3mg
N-{[2-(furan-2-yl)pyridin-4-yl]methyl}-2-(2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)acetamide
2034272-08-5
3mg
$63.0 2023-09-08
Life Chemicals
F6515-1164-4mg
N-{[2-(furan-2-yl)pyridin-4-yl]methyl}-2-(2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)acetamide
2034272-08-5
4mg
$66.0 2023-09-08
Life Chemicals
F6515-1164-5mg
N-{[2-(furan-2-yl)pyridin-4-yl]methyl}-2-(2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)acetamide
2034272-08-5
5mg
$69.0 2023-09-08

Additional information on N-{[2-(furan-2-yl)pyridin-4-yl]methyl}-2-(2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)acetamide

Comprehensive Overview of N-{[2-(furan-2-yl)pyridin-4-yl]methyl}-2-(2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)acetamide (CAS No. 2034272-08-5)

N-{[2-(furan-2-yl)pyridin-4-yl]methyl}-2-(2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)acetamide (CAS No. 2034272-08-5) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique furan and pyridine moieties, exhibits promising potential in drug discovery and development. Researchers are particularly interested in its structural features, which make it a candidate for targeting specific biological pathways.

The molecular structure of N-{[2-(furan-2-yl)pyridin-4-yl]methyl}-2-(2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)acetamide includes a benzoxazolone core, a furan ring, and a pyridine ring, all of which contribute to its diverse reactivity and potential applications. The presence of these functional groups allows for interactions with various biological targets, making it a valuable scaffold for designing novel therapeutics. Its CAS number 2034272-08-5 is frequently searched in scientific databases, reflecting its relevance in current research.

One of the key areas of interest for this compound is its potential role in central nervous system (CNS) disorders. Given the rising global prevalence of neurological conditions, researchers are exploring compounds like N-{[2-(furan-2-yl)pyridin-4-yl]methyl}-2-(2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)acetamide for their ability to modulate neurotransmitter systems. The benzoxazolone moiety, in particular, is known for its bioactivity in CNS-targeted drugs, which aligns with the growing demand for innovative treatments in this field.

In addition to its neurological applications, N-{[2-(furan-2-yl)pyridin-4-yl]methyl}-2-(2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)acetamide is also being investigated for its anti-inflammatory and antioxidant properties. The furan and pyridine components are often associated with these activities, making the compound a subject of interest for conditions involving oxidative stress and chronic inflammation. These properties are particularly relevant in the context of aging populations and the increasing focus on preventive medicine.

The synthesis of N-{[2-(furan-2-yl)pyridin-4-yl]methyl}-2-(2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)acetamide involves multi-step organic reactions, often starting from commercially available furan-2-carbaldehyde and 4-pyridylmethanamine. The process typically includes condensation, cyclization, and amidation steps, which are optimized for yield and purity. Researchers and manufacturers frequently search for CAS 2034272-08-5 to access detailed synthetic protocols and analytical data, highlighting the compound's importance in synthetic chemistry.

From a commercial perspective, the demand for N-{[2-(furan-2-yl)pyridin-4-yl]methyl}-2-(2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)acetamide is driven by its potential applications in drug discovery and material science. Pharmaceutical companies and academic institutions are actively sourcing this compound for preclinical studies, while material scientists explore its utility in designing functional materials. The compound's unique structure and versatile reactivity make it a valuable asset in these industries.

In summary, N-{[2-(furan-2-yl)pyridin-4-yl]methyl}-2-(2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)acetamide (CAS No. 2034272-08-5) is a compound of significant scientific and commercial interest. Its structural complexity and diverse potential applications in medicinal chemistry, CNS research, and material science underscore its importance. As research progresses, this compound is likely to play a pivotal role in addressing some of the most pressing challenges in healthcare and technology.

Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd